3-Bromo-1-(2-ethoxy naphthoyl)-7-azaindole

• CAS RN: 880770-81-0
• Molecular Formula: C20H15BrN2O2
• Molecular Weight: 395.2 g/mol
• IUPAC Name: (3-bromopyrrolo[2,3-b]pyridin-1-yl)-(2-ethoxynaphthalen-1-yl)methanone
• InChI: InChI=1S/C20H15BrN2O2/c1-2-25-17-10-9-13-6-3-4-7-14(13)18(17)20(24)23-12-16(21)15-8-5-11-22-19(15)23/h3-12H,2H2,1H3
• InChI Key: NIHDMPDKLSWNLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)N3C=C(C4=C3N=CC=C4)Br

Description

3-Bromo-1-(2-ethoxy naphthoyl)-7-azaindole is a useful research compound. Its molecular formula is C20H15BrN2O2 and its molecular weight is 395.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-7-azaindole (500 mg, 2.0 mmol) 3 was dissolved in N,N-dimethylformamide (50 mL) and sodium hydride (210 mg, 5.3 mmol, 60% dispersion in mineral oil) and 2-Ethoxy-naphthalene-1-carbonyl chloride (710 mg, 3.0 mmol) were added. The reaction mixture was stirred at ambient temperature for 30 min, cast into ice water (100 mL) and extracted into ethyl acetate. The organic portion was dried with anhydrous magnesium sulfate, filtered and the filtrate concentrated. Purification via column chromatography (10% Ethyl acetate in hexanes) provided the desired product 85 (800 mg, 80%).